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Compound of Interest
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Cat. No.: B12392270

For Researchers, Scientists, and Drug Development Professionals

Introduction

Angulatin B is a naturally occurring sesquiterpene polyol ester isolated from the root bark of
Celastrus angulatus. As a member of the complex family of dihydro-f3-agarofuran
sesquiterpenoids, Angulatin B has garnered interest within the scientific community for its
potential biological activities. This technical guide provides a detailed overview of the
physicochemical properties of Angulatin B, experimental protocols for its isolation and
characterization, and an exploration of its known biological effects, with a focus on data
presentation in structured tables and visualization of relevant workflows.

Physicochemical Properties

The fundamental physicochemical properties of Angulatin B are summarized in the table
below. These characteristics are crucial for its identification, purification, and formulation in
research and development settings.
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Property Value Source
Molecular Formula C34H46015 [1]
Molecular Weight 694.72 g/mol [1]
Appearance White powder [2]
Melting Point Not available in cited sources

Solubility Not available in cited sources

Note: Specific quantitative data for melting point and solubility are not readily available in the
public domain and would require experimental determination.

Spectroscopic Data

The structural elucidation of Angulatin B and related compounds relies heavily on a
combination of spectroscopic techniques. While the complete spectral data for Angulatin B is
not fully detailed in the available literature, typical spectroscopic characteristics for this class of
compounds are presented below.
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Technique

Description

UV-Vis Spectroscopy

Sesquiterpene esters from Celastrus angulatus
containing an aromatic moiety typically exhibit

absorption maxima around 232 nm and 275 nm.

[2]

Infrared (IR) Spectroscopy

The IR spectrum of similar compounds reveals
characteristic absorptions for ester carbonyl
groups (around 1741 cm~%) and free hydroxyl
groups (around 3510 cm™1).[2]

Mass Spectrometry (MS)

High-Resolution Electrospray lonization Mass
Spectrometry (HR-ESI-MS) is used to determine

the precise molecular formula.[2]

Nuclear Magnetic Resonance (NMR)

Spectroscopy

1H and 3C NMR, in conjunction with 2D NMR
technigues (COSY, HSQC, HMBC), are
essential for the complete structural assignment
of the complex sesquiterpene core and its ester
substituents.[3][4][5][6]

Experimental Protocols

Isolation and Purification of Sesquiterpene Esters from

Celastrus angulatus

The following is a generalized experimental workflow for the isolation and purification of

sesquiterpene esters, including Angulatin B, from the root bark of Celastrus angulatus.[2]

© 2025 BenchChem. All rights reserved.

3/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6254324/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6254324/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6254324/
https://www.researchgate.net/publication/26247280_Three_Novel_Sesquiterpene_Esters_from_Celastrus_Angulatus
https://pubmed.ncbi.nlm.nih.gov/11738404/
https://pubmed.ncbi.nlm.nih.gov/17479422/
https://pubmed.ncbi.nlm.nih.gov/20420306/
https://www.benchchem.com/product/b12392270?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6254324/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12392270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Dried and pulverized root bark of
Celastrus angulatus

'

Methanol Reflux Extraction

'

Concentration under
reduced pressure

'

Adsorption onto
Macroporous Resin Column (D101)

'

Elution with MeOH-H20 gradient
(e.g., 5:5, 6:4, 7:3)

'

Fraction Collection and Analysis
(LC/DAD/MS)

'

Bioassay-guided Fractionation
(e.g., Insecticidal activity assay)

'

Reversed-Phase High-Performance
Liquid Chromatography (RP-HPLC)

'

Pure Angulatin B

Click to download full resolution via product page

Figure 1: General workflow for the isolation and purification of Angulatin B.
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Detailed Methodologies:

o Extraction: The dried and pulverized root bark of Celastrus angulatus is subjected to reflux
extraction with methanol.[2] This process is typically repeated multiple times to ensure
exhaustive extraction of the target compounds.

» Preliminary Fractionation: The resulting crude extract is concentrated under reduced
pressure and then subjected to column chromatography on a macroporous resin (e.g.,
D101). Elution is performed using a stepwise gradient of methanol in water.[2]

» Bioassay-Guided Fractionation: The collected fractions are analyzed by techniques such as
LC/DAD/MS, and similar fractions are combined. These combined fractions are then
screened for biological activity (e.g., insecticidal activity) to guide the subsequent purification
steps.[2]

» Final Purification: The active fractions are further purified using reversed-phase high-
performance liquid chromatography (RP-HPLC) to yield pure compounds, including
Angulatin B.[2]

Biological Activity
Insecticidal Activity

Numerous studies have reported the insecticidal properties of sesquiterpene polyol esters
isolated from Celastrus angulatus. These compounds, including congeners of Angulatin B,
have demonstrated stomach toxicity against various insect larvae, such as Mythimna separata
(armyworm).[2][3][5][6] The insecticidal activity is often evaluated using a leaf disc method,
where the median knock-down dose (KDso) is determined.[2]

Experimental Protocol for Insecticidal Activity Assay:
o Sample Preparation: Test compounds are dissolved in acetone.

o Treatment: Leaf discs of a specific area are treated with known amounts of the test samples.
Acetone and a known insecticide (e.g., Celangulin V) can be used as negative and positive

controls, respectively.
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o Exposure: Fourth instar larvae of the target insect (e.g., M. separata) are fed with the treated
leaf discs for a defined period (e.g., 12 hours).

e Observation: The number of knocked-down larvae is recorded after a set time (e.g., 24
hours), and the KDso value is calculated.[2]

Anti-inflammatory Activity

While some angulatin compounds from Celastrus angulatus have been investigated for their
anti-inflammatory potential by measuring the inhibition of nitric oxide production in RAW 264.7
macrophages, the tested compounds did not show significant activity at the tested
concentrations. At present, there is no specific information available in the searched literature
regarding the anti-inflammatory activity of Angulatin B or the signaling pathways it may
modulate.

Signaling Pathways

Currently, there is a lack of specific studies in the reviewed literature that elucidate the signaling
pathways modulated by Angulatin B. Research on other natural products suggests potential
interactions with various pathways, but this remains a key area for future investigation for
Angulatin B.

Conclusion

Angulatin B is a complex natural product with established insecticidal properties characteristic
of the sesquiterpene esters from Celastrus angulatus. While its basic physicochemical
identifiers are known, a comprehensive profile including melting point, solubility, and detailed
spectroscopic data requires further experimental investigation. The primary biological activity
reported is its insecticidal effect, with standardized protocols available for its evaluation. A
significant knowledge gap exists concerning its other potential biological activities and the
underlying molecular mechanisms and signaling pathways. Future research should focus on
filling these gaps to fully understand the therapeutic and biotechnological potential of
Angulatin B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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